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Compound of Interest

Compound Name: Behenoyl chloride

Cat. No.: B1275730 Get Quote

Essential Safety and Handling Guide for
Behenoyl Chloride
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Behenoyl chloride, tailored for researchers, scientists, and drug development

professionals. Following these procedural steps is essential for ensuring laboratory safety.

Behenoyl chloride is a reactive acyl chloride. Like other compounds in this class, it is

corrosive, moisture-sensitive, and can cause severe burns upon contact.[1][2][3] Proper

personal protective equipment (PPE) and handling procedures are critical to minimize risks.

Hazard Identification and Classification
Behenoyl chloride presents multiple hazards that must be understood before handling. The

following table summarizes its primary hazard classifications based on data for similar acyl

chlorides.
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Hazard Class Classification Key Information

Acute Toxicity

Harmful if swallowed or in

contact with skin; Toxic if

inhaled.[2]

LD50 Oral (Rat): 1,900 mg/kg

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.[1][2]

The substance is corrosive and

can cause irreversible skin

damage.[4]

Eye Damage/Irritation
Causes serious eye damage.

[2][5]

Risk of blindness from direct

contact.[4] It is a lachrymator

(induces tearing).[3]

Sensitization
May cause an allergic skin

reaction.[2][5]

Contaminated work clothing

should not be allowed out of

the workplace.[6]

Flammability Combustible liquid.[3][6]

Flash Point: 93 °C / 199.4 °F.

[6] Keep away from heat and

ignition sources.[1]

Reactivity
Reacts with water, releasing

toxic gas.[6]

Moisture sensitive.[3]

Incompatible with water, strong

bases, alcohols, and amines.

[6]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are the most critical lines of defense against exposure.

Always inspect PPE for integrity before use.[1]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles and

a Face Shield.[7][8][9][10]

Goggles should be non-vented

to protect against chemical

splashes and vapors.[7] A face

shield should be worn over

goggles for full-face protection.

[8][9]

Skin/Body
Chemical-resistant Gloves and

a Lab Coat or Apron.[8][10]

Gloves: Nitrile or butyl rubber

gloves are recommended.[9]

For fluoro rubber (FKM), a

material thickness of 0.4 mm is

suggested.[4] Always check for

leaks before use.[1] Clothing:

Wear a chemical-resistant

apron over a long-sleeved lab

coat.[10] Ensure complete

body coverage.

Respiratory
NIOSH-approved Respirator.

[11]

Required when vapors or

aerosols are generated or

when working outside of a

fume hood. Use a full-face

respirator with acid gas

cartridges for higher exposure

levels.[9]

Operational Plan: Step-by-Step Handling Procedure
All handling of Behenoyl chloride must be conducted within a certified chemical fume hood to

control vapor exposure.[6] Ensure eyewash stations and safety showers are readily accessible.

[6][7]

Preparation and Pre-Handling:
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Ensure the work area is clean and free of incompatible materials, especially water and

alcohols.[6]

Confirm that a safety shower and eyewash station are unobstructed and operational.[7]

Don all required PPE as specified in the table above.

Have spill control materials (e.g., dry sand, vermiculite) readily available.[12] Do not use

water.[12]

Handling the Chemical:

Work exclusively within a chemical fume hood.[6]

Ground and bond containers when transferring the substance to prevent static discharge.

[1]

Open the container carefully in a well-ventilated area.[4]

Dispense the required amount slowly and carefully to avoid splashing or generating

aerosols.

Keep the container tightly closed when not in use.[4]

Post-Handling and Cleanup:

Tightly seal the Behenoyl chloride container, storing it under an inert atmosphere if

possible.[6]

Decontaminate any surfaces that may have come into contact with the chemical.

Remove PPE carefully, avoiding self-contamination.

Wash hands and forearms thoroughly with soap and water after work.[1][12]

Emergency and Disposal Plans
Immediate and appropriate action is critical in the event of an emergency.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, holding eyelids open.[7]

[12] Remove contact lenses if present and easy

to do.[2][5] Seek immediate medical attention,

including an ophthalmologist.

Skin Contact

Immediately remove all contaminated clothing.

[1][5] Rinse the affected skin area with large

amounts of water for at least 15 minutes.[7]

Seek immediate medical attention.[5][12]

Inhalation

Move the person to fresh air immediately.[2][5] If

breathing has stopped, provide artificial

respiration.[12] Seek immediate medical

attention.[5] Symptoms may be delayed.[12]

Ingestion

Do NOT induce vomiting.[3][6] If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.[4]

Seek immediate medical attention.[5]

Evacuate: Immediately evacuate personnel from the spill area.[12]

Ventilate: Ensure the area is well-ventilated.

Contain: Cover drains to prevent environmental release.

Absorb: Use an inert, dry absorbent material such as dry sand, earth, or vermiculite to

contain the spill.[12][13] DO NOT USE WATER OR FOAM.[12]

Collect: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[5]
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Unsuitable Extinguishing Media:DO NOT USE WATER.[5][12] Behenoyl chloride reacts

with water, which can generate flammable and explosive hydrogen gas in contact with metal

surfaces.

Specific Hazards: Containers may explode in a fire.[12] Hazardous combustion products

include carbon oxides and hydrogen chloride gas.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing.[4][5]

Storage: Store in a cool, dry, well-ventilated, and locked area away from heat and ignition

sources.[3][6] Keep containers tightly closed and protected from moisture.[4][6] Store

separately from incompatible materials like bases, alcohols, and oxidizing agents.[3][6]

Disposal: Dispose of Behenoyl chloride and its containers as hazardous waste in

accordance with all local, state, and federal regulations.[12][13] Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Workflow for Handling Behenoyl Chloridedot
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Preparation Phase

Handling Phase (In Fume Hood)

Post-Handling Phase

Emergency Actions

Verify Fume Hood
& Safety Shower/Eyewash

Don Required PPE:
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat/Apron

Prepare Spill Kit
(Dry Absorbent)

Carefully Open Container

Proceed to Handling

Dispense Behenoyl Chloride

Tightly Close Container Spill or Exposure Occurs

Store Container Securely

Proceed to Cleanup

Decontaminate Work Area

Remove PPE

Wash Hands Thoroughly

Execute Emergency Plan:
- First Aid

- Spill Containment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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